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Compound of Interest

Compound Name: Sulesomab

CAS No.: 167747-19-5

Cat. No.: B1169531

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing Sulesomab
(99mTc-sulesomab, LeukoScan®) for imaging applications.

Frequently Asked Questions (FAQs)
Q1: What is Sulesomab and how does it work for imaging?

Sulesomab is a radiopharmaceutical agent used for diagnostic imaging. It consists of a Fab'

fragment of a murine monoclonal antibody that is labeled with technetium-99m (99mTc).[1] The

antibody fragment is designed to bind to the NCA-90 antigen, a protein found on the surface of

granulocytes, which are a type of white blood cell.[2] When there is an infection or inflammation

in the body, large numbers of granulocytes gather at the site. After intravenous injection, the

99mTc-labeled Sulesomab binds to these granulocytes, allowing for the visualization of these

areas using a gamma camera. This makes it a useful tool for locating and determining the

extent of infection or inflammation, particularly in cases of suspected osteomyelitis (bone

infection).[3]
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Q2: What are the recommended imaging protocols for Sulesomab scans?

Immunoscintigraphy with Sulesomab can be performed between 1 to 8 hours after injection.[4]

For planar imaging, it is recommended to acquire images with at least 500,000 counts or for a

duration of ten minutes per view, using a 128x128 matrix.[4] Single Photon Emission Computed

Tomography (SPECT) imaging is also recommended and can be particularly useful in

distinguishing bone infections from soft tissue infections.[4] A common SPECT protocol

involves 60 projections in a 360-degree rotation, with a 30-second acquisition time per view

and a 64x64 matrix.[4]

Q3: What kind of patient preparation is necessary before a Sulesomab scan?

While extensive patient preparation is generally not required, it is important to ensure the

patient is well-hydrated. There are no specific fasting requirements mentioned in the standard

protocols. However, it is crucial to obtain a recent white blood cell (WBC) count for the patient.

Troubleshooting Guide for Image Artifacts
Image artifacts can significantly impact the diagnostic quality of Sulesomab scans. This guide

addresses common artifacts and provides strategies for their correction and prevention.

Issue 1: Attenuation Artifacts

Question: My Sulesomab scan shows reduced signal intensity in deeper tissues. What

could be the cause and how can I correct for it?

Answer: This is likely due to photon attenuation, where gamma rays emitted from the 99mTc

are absorbed or scattered by the patient's body tissues before reaching the detector. This

can lead to an underestimation of tracer uptake in deeper organs or lesions. For SPECT

imaging, attenuation correction is crucial for accurate quantification.[5] A common method for

attenuation correction in SPECT is using CT-based attenuation maps obtained from a

SPECT/CT scanner.[6]

Issue 2: Scatter Artifacts

Question: I am observing a "hazy" appearance or loss of contrast in my Sulesomab images.

What could be the problem?
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Answer: This is characteristic of scatter artifacts, which occur when gamma rays are

deflected from their original path and strike the detector at an incorrect location. This

degrades image contrast and quantitative accuracy. Scatter correction techniques are

essential for improving image quality. Energy window-based methods, such as the dual-

energy window (DEW) or triple-energy window (TEW) techniques, are commonly used to

estimate and subtract scattered photons.[7]

Issue 3: Motion Artifacts

Question: The images from our Sulesomab scan appear blurred and distorted. How can we

prevent this?

Answer: Patient motion during the scan is a frequent cause of image blurring and artifacts,

which can compromise the diagnostic accuracy of the study.[8][9]

Prevention: Proper patient immobilization is key. Use of restraining devices and clear

communication with the patient to remain still during the acquisition can minimize

voluntary motion.[10]

Correction: If motion occurs, motion correction algorithms can be applied during image

reconstruction. These algorithms estimate the patient's movement and adjust the imaging

data accordingly to produce a motion-corrected image.[8][9]

Issue 4: Artifacts from Metallic Implants

Question: We are imaging a patient with a prosthetic joint, and there are significant artifacts

around the implant in the Sulesomab scan. How can we address this?

Answer: Metallic implants, such as joint prostheses, can cause significant artifacts in

scintigraphic images, often appearing as areas of altered tracer uptake.[2] While radionuclide

imaging is less affected by metallic hardware than CT, artifacts can still occur.

Imaging Technique: SPECT/CT imaging can be highly beneficial in these cases. The CT

component helps to precisely locate the metallic implant and can be used for attenuation

correction.[6] Some modern SPECT/CT systems are equipped with metal artifact reduction

(MAR) algorithms for the CT component, which can improve the quality of the attenuation

map and subsequently the final SPECT images.[6]
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Interpretation: Careful correlation of the scintigraphic findings with the anatomical

information from the CT scan is crucial for accurate interpretation and to avoid

misdiagnosing artifacts as signs of infection.

Quantitative Data Summary
The following table summarizes the diagnostic performance of Sulesomab scintigraphy in

detecting osteomyelitis and prosthetic joint infections from various clinical studies.
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Clinical
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Number
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/Studies
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ity

Specific
ity

Accurac
y

Positive
Predicti
ve Value
(PPV)

Negativ
e
Predicti
ve Value
(NPV)

Referen
ce

Long

Bone

Osteomy

elitis

37 75% 95% 87% 83% 92% [11]

Articular

Prosthesi

s

Infection

81 80% 89% 87% 63% 91% [11]

Orthopae

dic

Infection

47 85% 77% - 58% 93% [12]

Diabetic

Foot

Osteomy

elitis

122 91% 56% 80% - - [3]

Combat-

Related

Extremity

Infections

27 72% 88% 78% 93% 62% [13]

Soft

Tissue

Infections

31 88% 86% 87% - - [1]

Experimental Protocols
Protocol 1: Standard Planar and SPECT Imaging with Sulesomab

Radiopharmaceutical Preparation: Reconstitute the Sulesomab vial with 0.5 mL of Sodium

Chloride for Injection, followed by the addition of 1100 MBq of Sodium Pertechnetate
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(99mTc) in 1 mL of Sodium Chloride for Injection.[4]

Patient Administration: Administer approximately 740 MBq (20 mCi) of 99mTc-Sulesomab
intravenously.[11]

Imaging Times: Perform imaging between 1 and 8 hours post-injection.[4]

Planar Image Acquisition:

Use a large field-of-view gamma camera equipped with a low-energy, high-resolution

collimator.

Acquire images for at least 500,000 counts or 10 minutes per view.[4]

Use a 128x128 matrix.[4]

Obtain multiple views (anterior, posterior, lateral) of the region of interest.

SPECT Image Acquisition:

Acquire 60 projections over a 360° circular orbit.[4]

Use a "step-and-shoot" acquisition mode with 30 seconds per projection.[4]

Use a 64x64 matrix.[4]

Image Processing:

For SPECT, reconstruct the images using filtered back-projection or iterative

reconstruction algorithms.[4]

Apply attenuation and scatter correction for improved quantitative accuracy.

Visualizations
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Sulesomab Mechanism of Action
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Caption: Sulesomab binds to granulocytes which accumulate at infection sites.
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Image Artifact Troubleshooting Workflow

Image Acquisition
with Sulesomab

Assess Image Quality

Artifacts Present?

Identify Artifact Type

Yes

Proceed to
Diagnosis

No

Motion Artifacts
(Blurring, Streaking)

Attenuation Artifacts
(Reduced Deep Signal)

Scatter Artifacts
(Hazy, Low Contrast)

Metallic Implant
Artifacts

Apply Motion
Correction Algorithms

Apply Attenuation
Correction (e.g., CT-based)

Apply Scatter
Correction (e.g., DEW)

Use SPECT/CT with
MAR if available

Re-process/
Reconstruct Images

Final Diagnostic
Image

Click to download full resolution via product page

Caption: A logical workflow for identifying and correcting common artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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